Cas no 1361692-15-0 (3-Chloro-2-(3,4-dichlorophenyl)-5-fluoropyridine)

• Product Name: 3-Chloro-2-(3,4-dichlorophenyl)-5-fluoropyridine
• CAS No: 1361692-15-0
• MF: C₁₁H₅Cl₃FN
• MW: 276.521503210068
• CID: 4921919
• Update Time: 2025-06-09

3-Chloro-2-(3,4-dichlorophenyl)-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(3,4-dichlorophenyl)-5-fluoropyridine

• Inchi： 1S/C11H5Cl3FN/c12-8-2-1-6(3-9(8)13)11-10(14)4-7(15)5-16-11/h1-5H
• InChI Key： HBVZEANVOZCZAQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1C1C=CC(=C(C=1)Cl)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 241
• XLogP3: 4.5
• Topological Polar Surface Area: 12.9

Additional information on 3-Chloro-2-(3,4-dichlorophenyl)-5-fluoropyridine

Introduction to 3-Chloro-2-(3,4-dichlorophenyl)-5-fluoropyridine (CAS No. 1361692-15-0)

3-Chloro-2-(3,4-dichlorophenyl)-5-fluoropyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1361692-15-0, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic aromatic molecule features a pyridine core substituted with chloro and fluoro groups, making it a versatile intermediate for synthesizing various bioactive molecules. The structural arrangement of this compound imparts unique electronic and steric properties, which are exploited in the development of novel therapeutic agents.

The compound’s molecular structure consists of a pyridine ring substituted at the 3-position with a chlorine atom, at the 2-position with a 3,4-dichlorophenyl group, and at the 5-position with a fluorine atom. This specific substitution pattern enhances its reactivity and binding affinity towards biological targets, making it a valuable building block in medicinal chemistry. The presence of multiple halogen atoms increases its potential for further functionalization, enabling the synthesis of more complex derivatives with tailored pharmacological properties.

In recent years, 3-Chloro-2-(3,4-dichlorophenyl)-5-fluoropyridine has garnered attention in academic and industrial research due to its role as a key intermediate in drug discovery. Its application spans across multiple therapeutic areas, including oncology, inflammation, and central nervous system disorders. The compound’s ability to interact with biological receptors and enzymes has been leveraged to develop molecules with potent biological activity.

One of the most compelling aspects of this compound is its utility in designing kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. Researchers have utilized 3-Chloro-2-(3,4-dichlorophenyl)-5-fluoropyridine as a scaffold to develop inhibitors that target specific kinases involved in disease progression. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against tyrosine kinases, which are overexpressed in certain cancer types. This has opened up new avenues for developing targeted therapies that can selectively inhibit these kinases without affecting normal cellular processes.

Another area where this compound has shown promise is in the development of anti-inflammatory agents. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and inflammatory bowel disease. By modifying the structure of 3-Chloro-2-(3,4-dichlorophenyl)-5-fluoropyridine, researchers have synthesized molecules that can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These inhibitors have demonstrated efficacy in preclinical models, suggesting their potential as therapeutic candidates for treating inflammatory conditions.

The agrochemical industry has also benefited from the use of 3-Chloro-2-(3,4-dichlorophenyl)-5-fluoropyridine as an intermediate. Its structural features make it suitable for synthesizing herbicides and pesticides that target specific enzymatic pathways in plants and pests. These agrochemicals are designed to be highly selective, minimizing harm to non-target organisms while effectively controlling unwanted plant growth or pest infestations. The development of such compounds is crucial for maintaining agricultural productivity and ensuring food security.

Recent advancements in synthetic chemistry have further expanded the applications of 3-Chloro-2-(3,4-dichlorophenyl)-5-fluoropyridine. New methodologies for introducing additional functional groups into its structure have enabled the creation of more diverse derivatives with enhanced biological activity. For example, transition-metal-catalyzed cross-coupling reactions have been employed to incorporate aryl or heteroaryl groups into the molecule, leading to compounds with improved pharmacokinetic profiles.

The compound’s versatility extends to its role as a ligand in coordination chemistry. The halogen atoms on its structure can act as coordination sites for metal ions, forming metal complexes with potential applications in catalysis and material science. These complexes have been explored for their ability to catalyze various organic transformations efficiently.

In conclusion,3-Chloro-2-(3,4-dichlorophenyl)-5-fluoropyridine (CAS No. 1361692-15-0) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new ways to utilize this compound, its importance in advancing chemical biology and drug discovery is likely to grow even further.